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Compound of Interest

Compound Name: 10-Methylphenothiazine

Cat. No.: B072558

Application Notes: 10-Methylphenothiazine as a
Redox Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Methylphenothiazine (MPT) is a phenothiazine derivative with emerging applications as a
redox indicator for volumetric analysis. Its utility stems from a distinct and reversible color
change upon oxidation and reduction, making it a suitable visual indicator for various redox
titrations. This document provides detailed application notes and protocols for the use of 10-
Methylphenothiazine as a redox indicator in laboratory settings.

MPT undergoes a reversible one-electron oxidation to form a stable, colored radical cation.
This transition between the reduced (colorless) and oxidized (red) forms occurs at a specific
electrode potential, allowing for the accurate determination of the endpoint in titrations involving
common oxidizing agents.

Physicochemical Properties and Redox
Characteristics

A summary of the key properties of 10-Methylphenothiazine relevant to its function as a redox
indicator is presented below.
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Property Value Reference
Molecular Formula Ci13H11NS [1]
Molecular Weight 213.30 g/mol [1]

White to light yellow crystalline
Appearance (Reduced Form)
powder

Appearance (Oxidized Form) Red

Redox Reaction MPT & MPTe* + e~

Redox Potential (vs. Li/Li* in
PC)

+3.70V

Note: The redox potential provided is in a non-aqueous medium for battery applications. The
transition potential in aqueous titration media will vary based on the specific conditions.

Principle of Operation as a Redox Indicator

The utility of 10-Methylphenothiazine as a redox indicator is based on the following principle:
Caption: Redox indicator mechanism of 10-Methylphenothiazine.

In a titration of a reducing analyte with an oxidizing titrant, 10-Methylphenothiazine will remain
in its colorless reduced form as long as the analyte is in excess. At the equivalence point, once
all the analyte has been consumed, the first excess of the oxidizing titrant will oxidize the 10-
Methylphenothiazine to its red radical cation, signaling the endpoint of the titration. This color
change is sharp and reversible.[2]

Experimental Protocols

The following are generalized protocols for the use of 10-Methylphenothiazine as a redox
indicator. Researchers should adapt these protocols to their specific analytical needs.

Preparation of 10-Methylphenothiazine Indicator
Solution
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Materials:

e 10-Methylphenothiazine (MPT)
» Ethanol or Glacial Acetic Acid
Procedure:

e Prepare a 0.1% (w/v) solution of 10-Methylphenothiazine by dissolving 0.1 g of MPT in 100
mL of ethanol or glacial acetic acid.

» Store the solution in a dark, well-stoppered bottle.

Protocol for Cerimetric Titration of Ferrous Ammonium
Sulfate

Objective: To determine the concentration of a ferrous ammonium sulfate solution using a
standardized ceric sulfate solution with 10-Methylphenothiazine as the indicator.

Materials:

Standardized 0.1 N Ceric Sulfate solution

Ferrous Ammonium Sulfate solution (unknown concentration)

10-Methylphenothiazine indicator solution (0.1%)

Sulfuric Acid (1 M)

Burette, pipette, conical flask, and other standard laboratory glassware

Procedure Workflow:

Caption: Workflow for cerimetric titration using MPT indicator.

Detailed Steps:
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e Pipette a known volume (e.g., 25.0 mL) of the ferrous ammonium sulfate solution into a 250
mL conical flask.

e Add approximately 10 mL of 1 M sulfuric acid to the flask.

e Add 2-3 drops of the 0.1% 10-Methylphenothiazine indicator solution. The solution should
remain colorless.

¢ Fill a burette with the standardized 0.1 N ceric sulfate solution and record the initial volume.

« Titrate the ferrous ammonium sulfate solution with the ceric sulfate solution, swirling the flask
continuously.

e The endpoint is reached when the solution exhibits a sharp and stable color change from
colorless to red.

e Record the final volume of the ceric sulfate solution used.
o Repeat the titration at least two more times to ensure concordant results.

o Calculate the concentration of the ferrous ammonium sulfate solution using the standard
titration formula.

Advantages and Considerations

The use of phenothiazine derivatives, including 10-Methylphenothiazine, as redox indicators
offers several advantages, such as sharp and reversible color changes at the equivalence
point.[2]

Considerations:

e The transition potential of 10-Methylphenothiazine in aqueous media should be
experimentally determined for precise applications.

e The indicator is suitable for titrations in acidic media, as demonstrated with other
phenothiazine derivatives.[2]
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o As with all visual indicators, the perception of the endpoint may vary slightly between
individuals. For highly precise work, potentiometric titration is recommended.

Conclusion

10-Methylphenothiazine shows significant promise as a redox indicator for various titrimetric
analyses, particularly in cerimetry. Its distinct color change from colorless to red provides a
clear and easily identifiable endpoint. The protocols provided herein offer a foundation for the
application of this indicator in research and quality control settings. Further studies to precisely
determine its transition potential in different agueous systems will enhance its utility and
expand its range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

